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Compound of Interest

Compound Name: Lauryl alcohol diphosphonic acid

Cat. No.: B099338

Lauryl Alcohol Diphosphonic Acid: A Technical
Overview

For Immediate Release

This technical guide provides a summary of the available information on Lauryl Alcohol
Diphosphonic Acid, a compound of interest in various industrial applications. This document
is intended for researchers, scientists, and drug development professionals, and consolidates
key chemical data.

Core Chemical Identifiers

Lauryl Alcohol Diphosphonic Acid, also known by its IUPAC name 1-Hydroxydodecane-1,1-
diphosphonic acid, is a chemical compound with applications primarily in the cosmetics and
personal care industries.[1][2] Its fundamental chemical and physical properties are
summarized below.

Property Value Source
CAS Number 16610-63-2 [11[31[4][5][6]
Molecular Weight 346.29 g/mol 2113114171
Molecular Formula C12H2807P2 [31[7]
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Physicochemical Properties and Applications

Lauryl Alcohol Diphosphonic Acid is primarily utilized as an emulsion stabilizer in cosmetic
formulations.[1] Its amphiphilic nature, stemming from the long alkyl chain of lauryl alcohol and
the hydrophilic diphosphonic acid head, allows it to situate at oil-water interfaces, thereby
preventing the coalescence of dispersed droplets and maintaining the stability of the emulsion.

At present, publicly available scientific literature and technical datasheets lack detailed
experimental protocols specifically for the research and drug development applications of
Lauryl Alcohol Diphosphonic Acid. Information regarding its involvement in biological
signaling pathways is also not documented in the reviewed sources. The primary focus of
existing literature is on its role in cosmetic science.

Synthesis and Manufacturing

While specific, detailed experimental protocols for the synthesis of Lauryl Alcohol
Diphosphonic Acid are not readily available in the public domain, the synthesis of structurally
related diphosphonic acids, such as 1-hydroxyethylidene-1,1-diphosphonic acid (HEDP),
typically involves the reaction of a carboxylic acid with a phosphorus-containing reagent like
phosphorus trichloride, followed by hydrolysis. For instance, HEDP can be synthesized from
glacial acetic acid and phosphorus trichloride. This general approach could theoretically be
adapted for the synthesis of Lauryl Alcohol Diphosphonic Acid using lauric acid as the
starting carboxylic acid.

Logical Relationship of Application

The primary function of Lauryl Alcohol Diphosphonic Acid as an emulsion stabilizer can be
visualized through a simple logical flow.
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Caption: Logical flow from molecular properties to application.

Disclaimer: This document is a summary of currently available information. The lack of detailed
experimental protocols and biological data highlights a potential area for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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